4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline

• IUPAC Name: 2-(2-phenylquinolin-4-yl)-1,3-benzothiazole
• InChI: InChI=1S/C22H14N2S/c1-2-8-15(9-3-1)20-14-17(16-10-4-5-11-18(16)23-20)22-24-19-12-6-7-13-21(19)25-22/h1-14H
• InChI Key: OCFQXQSFHNMAIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C4=NC5=CC=CC=C5S4
• Molecular Formula: C22H14N2S
• Molecular Weight: 338.4 g/mol

Description

4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of quinoline derivatives and has a unique chemical structure that makes it a promising candidate for various research studies.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline involves the condensation of 2-phenylquinoline with 2-aminobenzothiazole followed by cyclization to form the final product.

Starting Materials
2-phenylquinoline, 2-aminobenzothiazole, Acetic anhydride, Sulfuric acid, Sodium acetate, Ethanol

Reaction
Step 1: Dissolve 2-phenylquinoline in acetic anhydride and add sulfuric acid. Heat the mixture to 80°C for 30 minutes., Step 2: Add 2-aminobenzothiazole to the reaction mixture and continue heating at 80°C for 2 hours., Step 3: Cool the reaction mixture and add sodium acetate to neutralize the excess acid., Step 4: Dilute the mixture with ethanol and filter the precipitated product., Step 5: Wash the product with ethanol and dry it under vacuum to obtain 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline.

Mechanism Of Action

The mechanism of action of 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline is not fully understood. However, studies have shown that this compound interacts with various cellular targets, including enzymes and receptors, which may contribute to its biological activity.

Biochemical And Physiological Effects

Studies have shown that 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline exhibits various biochemical and physiological effects, including:
1. Induction of apoptosis: This compound has been shown to induce apoptosis, which is a programmed cell death process that plays a critical role in various physiological processes.
2. Inhibition of cell proliferation: Studies have shown that 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline inhibits cell proliferation, which may contribute to its anticancer activity.
3. Modulation of enzyme activity: This compound has been shown to modulate the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase, which may contribute to its anti-inflammatory activity.

Advantages And Limitations For Lab Experiments

Some of the advantages of using 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline in lab experiments include:
1. Unique chemical structure: The unique chemical structure of this compound makes it a promising candidate for various research studies.
2. Biological activity: This compound exhibits strong biological activity, which makes it a potential candidate for the development of new drugs.
Some of the limitations of using 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline in lab experiments include:
1. Moderate yield: The yield of this compound synthesis method is moderate, which may limit its availability for research studies.
2. Limited research: There is limited research available on the biological activity and mechanism of action of this compound, which may limit its potential applications in scientific research.

Future Directions

There are several future directions for research on 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline, including:
1. Further studies on the mechanism of action: More research is needed to fully understand the mechanism of action of this compound, which may help to identify new targets for drug development.
2. Development of new derivatives: The unique chemical structure of this compound makes it a promising candidate for the development of new derivatives with improved biological activity.
3. In vivo studies: More in vivo studies are needed to evaluate the potential therapeutic applications of this compound in animal models.
Conclusion:
In conclusion, 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline is a promising candidate for various scientific research studies. This compound exhibits strong biological activity and has potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. Further research is needed to fully understand the mechanism of action of this compound and to evaluate its potential therapeutic applications.

Scientific Research Applications

The unique chemical structure of 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline makes it a promising candidate for various scientific research studies. This compound has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. Some of the potential applications of this compound include:
1. Antioxidant activity: Studies have shown that 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline exhibits strong antioxidant activity, which makes it a potential candidate for the development of antioxidant-based therapies.
2. Anti-inflammatory activity: This compound has also been shown to exhibit anti-inflammatory activity, which makes it a potential candidate for the development of anti-inflammatory drugs.
3. Anticancer activity: Studies have shown that 4-(1,3-Benzothiazol-2-yl)-2-phenylquinoline exhibits anticancer activity against various cancer cell lines, which makes it a potential candidate for the development of anticancer drugs.